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Compound of Interest

Compound Name: Dapta

Cat. No.: B1666603

This document provides immediate safety, handling, and disposal protocols for Dapta, a
synthetic peptide also known as Adaptavir or D-Ala-peptide T-amide.[1][2] Intended for
researchers, scientists, and drug development professionals, this guide outlines the necessary
personal protective equipment (PPE) and procedural steps to ensure safe laboratory
operations.

Substance Identification and Hazards

Dapta is an investigational, water-soluble peptide that functions as a potent and selective
CCRS5 antagonist, which has been studied for its antiviral properties, particularly against HIV-1.
[3][4] According to the Safety Data Sheet (SDS) for Dapta (acetate), the substance is not
classified as hazardous under the Globally Harmonized System (GHS).[1] It is not flammable
and does not present an explosion hazard.[1]

While Dapta is not classified as a hazardous substance, adherence to standard laboratory
safety protocols is essential. The following sections detail the recommended PPE, handling
procedures, and disposal plans.

Personal Protective Equipment (PPE) and Safety
Measures

The usual precautionary measures for handling chemicals should be followed.[1] Although the
formal hazard classification is low, implementing a baseline of protective measures is a
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standard practice in all laboratory settings.

Protection Type Specification

Rationale and Remarks

Respirat Not required under normal use
espirator
P Y conditions.[1]

Dapta is a non-volatile peptide.
Ensure work is performed in a

well-ventilated area.

Chemical-resistant gloves
(e.g., Nitrile).

Hand

While the product is generally
not an irritant, gloves are
mandatory to prevent skin
contact and potential
contamination of the sample.
The SDS notes no specific
glove material
recommendation is available
due to a lack of testing.[1]
Standard laboratory gloves are
recommended as a best

practice.

Safety glasses with side
Eye .
shields or goggles.

Protects eyes from accidental
splashes during reconstitution

or handling of solutions.

Body Laboratory coat.

Standard practice to protect
skin and clothing from potential

contamination.

Handling and First Aid Procedures

Proper handling is crucial for maintaining sample integrity and ensuring personnel safety.

Below are the summarized first aid and spill response measures.
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Procedure

Guideline

First Aid: Skin Contact

The product does not generally irritate the skin.
[1] In case of contact, wash the affected area

with soap and water.

First Aid: Eye Contact

Rinse the opened eye for several minutes under
running water.[1] If irritation persists, consult a

physician.

First Aid: Inhalation

Supply fresh air; consult a doctor in case of

complaints.[1]

First Aid: Ingestion

If symptoms persist, consult a doctor.[1]

Spill Response

For a small spill of solid Dapta, sweep up the
material and place it in a designated waste
container. For solutions, absorb with an inert
material (e.g., vermiculite, sand) and dispose of

in a sealed container.

Dapta Handling and Experimental Workflow

The following diagram outlines a standard workflow for handling Dapta in a research

laboratory, from receiving to disposal.

© 2025 BenchChem. All rights reserved.

3/8 Tech Support


https://cdn.caymanchem.com/cdn/msds/33339m.pdf
https://cdn.caymanchem.com/cdn/msds/33339m.pdf
https://cdn.caymanchem.com/cdn/msds/33339m.pdf
https://cdn.caymanchem.com/cdn/msds/33339m.pdf
https://www.benchchem.com/product/b1666603?utm_src=pdf-body
https://www.benchchem.com/product/b1666603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Receive and Log
Dapta Sample

Review Safety Data
Sheet (SDS)

Don Personal Protective
Equipment (PPE)

roceed to Handling

Handling
Perform Work in
Ventilated Area

Reconstitute Dapta
as per Protocol

Use in Experiment
(e.g., Cell Culture)

xperiment Complete

Cleanup & Disposal

Decontaminate
Work Surfaces

Segregate Waste
(Solid & Liquid)

Dispose of Waste per
Institutional Guidelines

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling Dapta.
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Mechanism of Action: CCR5 Antagonism

Dapta functions by blocking the C-C chemokine receptor type 5 (CCR5), a coreceptor used by
R5-tropic strains of HIV-1 to enter host cells. By binding to CCRS5, Dapta inhibits the interaction
between the viral envelope glycoprotein gp120 and the host cell, thus preventing viral entry.[3]

[4]

1. Binds 2. Binds (Inhibited) /Blocks

Host Cell Membrane

CD4 Receptor CCRS5 Receptor

Viral Entry
(Cell Fusion)
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Caption: Dapta’'s mechanism of action as a CCR5 antagonist.

Disposal Plan

While the SDS for Dapta does not provide specific disposal instructions, standard procedures
for non-hazardous chemical waste should be followed. Always adhere to local and institutional
regulations.
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Waste Type

Disposal Procedure

Unused Solid Dapta

Dispose of in a designated solid chemical waste

container. Ensure it is clearly labeled.

Solutions Containing Dapta

Dispose of in a non-hazardous aqueous waste
container. Do not pour down the drain unless

permitted by institutional guidelines.

Contaminated Labware

Dispose of items such as pipette tips, tubes, and
gloves in the appropriate solid waste stream

(e.g., biohazardous waste if used in cell culture).

The following decision tree provides a logical guide for the proper segregation and disposal of

waste generated from Dapta-related experiments.
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Caption: Waste disposal decision tree for Dapta experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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